Cas no 35247-85-9 ((1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine
• CAS No: 35247-85-9
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5580781
• PubChem ID: 12795920
• Update Time: 2026-03-11

(1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine
• Benzenemethanamine, 5-fluoro-2-methoxy-α-methyl-, (S)- (9CI)
• (S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine
• 35247-85-9
• EN300-1833943
• Benzenemethanamine, 5-fluoro-2-methoxy-alpha-methyl-, (S)-
• AKOS017365638
• A901258
• SCHEMBL895659
• DTXSID501211461

• Inchi： 1S/C9H12FNO/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-6H,11H2,1-2H3/t6-/m0/s1
• InChI Key： JFNGTRVLHDCFOX-LURJTMIESA-N
• SMILES： FC1C=CC(=C(C=1)[C@H](C)N)OC

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 252.8±30.0 °C(Predicted)
• pka: 8.81±0.10(Predicted)

Additional information on (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine (CAS No. 35247-85-9)

(1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine (CAS No. 35247-85-9) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorine-substituted phenyl ring and a methoxy group, which contribute to its potential biological activities and pharmacological properties.

The synthesis of (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine typically involves multi-step processes, often starting from readily available starting materials such as 5-fluoro-2-methoxybenzaldehyde. The key steps in the synthesis include the formation of an imine intermediate, followed by reduction to yield the desired amine. Recent advancements in asymmetric synthesis have further refined these methods, enabling the production of enantiomerically pure forms of the compound with high yields and selectivity.

In terms of its physical and chemical properties, (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound's stability is influenced by factors such as pH, temperature, and exposure to light, which are crucial considerations during storage and handling.

The biological activity of (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those derived from breast and lung cancers. Mechanistic studies suggest that the compound may act through multiple pathways, including inhibition of cell proliferation, induction of apoptosis, and modulation of signaling pathways involved in cell survival and growth.

One notable application of (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine is in the development of novel therapeutic agents for neurodegenerative diseases. Studies have demonstrated that the compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings have opened up new avenues for exploring its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine has also been investigated for its use as a chiral building block in organic synthesis. Its unique stereochemistry makes it a valuable intermediate for the preparation of other chiral compounds with diverse biological activities. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening campaigns aimed at identifying new drug candidates.

The safety profile of (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine is an important consideration for both research and industrial applications. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are required before advancing to clinical trials.

Recent advancements in analytical techniques have also contributed to a better understanding of the pharmacokinetic properties of (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to study its absorption, distribution, metabolism, and excretion (ADME) profiles. These data are essential for optimizing dosing regimens and predicting potential drug interactions.

In conclusion, (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine (CAS No. 35247-85-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits, make it an attractive target for further investigation. As research continues to advance, it is likely that new insights into the biological activities and mechanisms of action of this compound will emerge, paving the way for innovative treatments for various diseases.